Cas no 1353971-78-4 (2-AMino-N-(4-chloro-cyclohexyl)-acetaMide)
2-AMino-N-(4-chloro-cyclohexyl)-acetaMide Chemical and Physical Properties
Names and Identifiers
-
- 2-AMino-N-(4-chloro-cyclohexyl)-acetaMide
-
- MDL: MFCD21092337
- Inchi: 1S/C8H15ClN2O/c9-6-1-3-7(4-2-6)11-8(12)5-10/h6-7H,1-5,10H2,(H,11,12)
- InChI Key: YIRVSECVPQTDRU-UHFFFAOYSA-N
- SMILES: C(NC1CCC(Cl)CC1)(=O)CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
2-AMino-N-(4-chloro-cyclohexyl)-acetaMide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 080574-500mg |
2-Amino-N-(4-chloro-cyclohexyl)-acetamide |
1353971-78-4 | 500mg |
£755.00 | 2022-03-01 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD591412-1g |
2-Amino-N-(4-chlorocyclohexyl)acetamide |
1353971-78-4 | 97% | 1g |
¥10367.0 | 2023-04-02 | |
| Fluorochem | 080574-500mg |
2-Amino-N-(4-chloro-cyclohexyl)-acetamide |
1353971-78-4 | 500mg |
£982.00 | 2023-04-17 |
2-AMino-N-(4-chloro-cyclohexyl)-acetaMide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-AMino-N-(4-chloro-cyclohexyl)-acetaMide
Professional Introduction to Compound with CAS No. 1353971-78-4 and Product Name: 2-Amino-N-(4-chloro-cyclohexyl)-acetamide
The compound with the CAS number 1353971-78-4 and the product name 2-Amino-N-(4-chloro-cyclohexyl)-acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an amino group and a chloro-substituted cyclohexyl moiety makes it a versatile intermediate for the synthesis of various bioactive molecules.
In recent years, the development of novel pharmaceutical agents has been heavily influenced by the need for compounds that exhibit high selectivity and efficacy. The structural features of 2-Amino-N-(4-chloro-cyclohexyl)-acetamide make it an attractive candidate for further investigation. Specifically, the chloro-substituent on the cyclohexyl ring can serve as a pharmacophore, influencing both the solubility and binding affinity of the molecule. This characteristic is particularly important in drug design, where optimizing these properties can lead to improved pharmacokinetic profiles.
One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, inhibitors can modulate signaling pathways that are aberrant in diseased states. The structural framework of 2-Amino-N-(4-chloro-cyclohexyl)-acetamide suggests that it may be capable of binding to the active sites of certain kinases, thereby inhibiting their activity. Preliminary computational studies have indicated that this compound could interact with key residues in the kinase domain, potentially leading to the development of novel therapeutic agents.
Moreover, the amino group in 2-Amino-N-(4-chloro-cyclohexyl)-acetamide provides a site for further functionalization. This allows chemists to modify the compound into more complex derivatives that may exhibit enhanced biological activity. For instance, coupling this compound with other pharmacophores could lead to the development of dual-action drugs that target multiple pathways simultaneously. Such an approach has been increasingly popular in recent years, as it can provide synergistic effects that improve therapeutic outcomes.
Recent advancements in synthetic methodologies have also made it possible to produce derivatives of 2-Amino-N-(4-chloro-cyclohexyl)-acetamide more efficiently and cost-effectively. Techniques such as solid-phase synthesis and flow chemistry have enabled researchers to explore a wider range of structural variations rapidly. This has accelerated the discovery process and allowed for more comprehensive screening of potential drug candidates.
The importance of structure-activity relationships (SAR) cannot be overstated when designing new drugs. By understanding how changes in molecular structure affect biological activity, chemists can optimize compounds for better efficacy and reduced side effects. The unique features of 2-Amino-N-(4-chloro-cyclohexyl)-acetamide, including its amino and chloro-substituted cyclohexyl groups, make it a valuable scaffold for exploring SAR. Researchers have already begun synthesizing analogs to assess how modifications at different positions impact biological activity.
In conclusion, 2-Amino-N-(4-chloro-cyclohexyl)-acetamide (CAS No. 1353971-78-4) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential applications in drug design make it an exciting area of research. As synthetic methodologies continue to evolve, the possibilities for utilizing this compound and its derivatives will only expand, offering new opportunities for therapeutic innovation.
1353971-78-4 (2-AMino-N-(4-chloro-cyclohexyl)-acetaMide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)